Cas no 2168309-75-7 (methyl 2-(1-bromopropyl)-1,3-thiazole-5-carboxylate)

• Product Name: methyl 2-(1-bromopropyl)-1,3-thiazole-5-carboxylate
• CAS No: 2168309-75-7
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 5958296
• PubChem ID: 165793007
• Update Time: 2025-06-25

methyl 2-(1-bromopropyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-bromopropyl)-1,3-thiazole-5-carboxylate
• 2168309-75-7
• EN300-1269658

• Inchi： 1S/C8H10BrNO2S/c1-3-5(9)7-10-4-6(13-7)8(11)12-2/h4-5H,3H2,1-2H3
• InChI Key： GSNGZBDZAASMFH-UHFFFAOYSA-N
• SMILES： BrC(C1=NC=C(C(=O)OC)S1)CC

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4Ų

Additional information on methyl 2-(1-bromopropyl)-1,3-thiazole-5-carboxylate

Introduction to Methyl 2-(1-bromopropyl)-1,3-thiazole-5-carboxylate (CAS No. 2168309-75-7)

Methyl 2-(1-bromopropyl)-1,3-thiazole-5-carboxylate, a compound with the chemical formula C₉H₁₃BromN₂O_{2, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a bromopropyl side chain and a carboxylate functional group in its structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.}

The CAS number 2168309-75-7 uniquely identifies this compound and distinguishes it from other substances with similar chemical properties. Thiazole derivatives are known for their role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. The specific modification of Methyl 2-(1-bromopropyl)-1,3-thiazole-5-carboxylate with a bromopropyl group enhances its reactivity, making it a versatile building block for drug discovery and development.

In recent years, there has been growing interest in the development of novel thiazole-based compounds due to their promising pharmacological properties. Research has shown that thiazole derivatives can interact with multiple biological targets, making them attractive candidates for the treatment of various diseases. For instance, studies have demonstrated that certain thiazole compounds exhibit potent inhibitory effects on enzymes such as kinases and proteases, which are often overexpressed in cancer cells.

The carboxylate group in Methyl 2-(1-bromopropyl)-1,3-thiazole-5-carboxylate also plays a crucial role in its chemical behavior. This functional group can participate in various reactions, including esterification, amidation, and coupling reactions, which are essential for the synthesis of more complex pharmaceutical agents. The bromopropyl side chain further enhances the compound's reactivity by providing a site for nucleophilic substitution reactions, allowing for further functionalization and diversification of the molecular structure.

One of the most exciting areas of research involving thiazole derivatives is their potential application in anticancer therapy. Thiazole compounds have been shown to induce apoptosis in cancer cells by disrupting key cellular pathways involved in cell survival and proliferation. For example, certain thiazole derivatives have been found to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By targeting these kinases, thiazole compounds can effectively halt cell division and promote cancer cell death.

Another significant application of Methyl 2-(1-bromopropyl)-1,3-thiazole-5-carboxylate is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antibiotics to combat resistant bacterial strains. Thiazole derivatives have demonstrated broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes them promising candidates for the development of novel antibiotics that can overcome existing resistance mechanisms.

The synthesis of Methyl 2-(1-bromopropyl)-1,3-thiazole-5-carboxylate involves several key steps that highlight its importance as an intermediate in pharmaceutical chemistry. The reaction typically begins with the formation of the thiazole core through a condensation reaction between thiourea and β-diketones or α-haloketones. Subsequent functionalization with a bromopropyl group and esterification with methanol yield the final product. This synthetic route underscores the compound's versatility and its potential for further derivatization to produce novel bioactive molecules.

The chemical properties of Methyl 2-(1-bromopropyl)-1,3-thiazole-5-carboxylate make it an excellent candidate for use in combinatorial chemistry and high-throughput screening (HTS) platforms. These approaches allow researchers to rapidly screen large libraries of compounds for biological activity, facilitating the discovery of new lead compounds for drug development. The reactivity of the bromopropyl group and the presence of the carboxylate moiety enable facile coupling with other functional groups, making it possible to generate diverse molecular structures with tailored biological properties.

In conclusion, Methyl 2-(1-bromopropyl)-1,3-thiazole-5-carboxylate (CAS No. 2168309-75-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. The growing body of research on thiazole derivatives highlights their importance as therapeutic agents against various diseases, including cancer and microbial infections. As our understanding of these compounds continues to evolve, new applications and synthetic strategies will undoubtedly emerge, further solidifying their role in modern medicinal chemistry.